Cas no 73721-06-9 (2-(3-methylphenyl)propanoic acid)

• Product name: 2-(3-methylphenyl)propanoic acid
• CAS No: 73721-06-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD11036888
• CID: 2121145
• PubChem ID: 5249709

2-(3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)propanoic acid
• 2-m-Tolyl-propionic acid
• 2-(m-Tolyl)propanoic acid
• DB-337603
• 73721-06-9
• AKOS008146463
• YCA72106
• CS-0262410
• SB35392
• 2-m-tolylpropanoic acid
• D85965
• 2-(m-Tolyl)propanoicacid
• SCHEMBL1492650
• Z802854000
• MFCD11036888
• (r)-2-m-tolylpropanoic acid
• SB37881
• HS-5434
• EN300-82467
• ZUWBVWNCAANKGU-UHFFFAOYSA-N
• 3-methyl-hydratropic acid
• 887-846-1

• MDL： MFCD11036888
• Inchi： InChI=1S/C10H12O2/c1-7-4-3-5-9(6-7)8(2)10(11)12/h3-6,8H,1-2H3,(H,11,12)
• InChI Key： ZUWBVWNCAANKGU-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C(C)C(=O)O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 274.9±9.0 °C at 760 mmHg
• Flash Point: 172.1±13.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-methylphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3-methylphenyl)propanoic acid

Recent Advances in the Study of 2-(3-methylphenyl)propanoic acid (CAS: 73721-06-9): A Comprehensive Research Brief

2-(3-methylphenyl)propanoic acid (CAS: 73721-06-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, a derivative of propanoic acid, has been investigated for its anti-inflammatory, analgesic, and potential anticancer properties. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacokinetic properties to enhance its clinical applicability.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's ability to inhibit cyclooxygenase-2 (COX-2) with high selectivity, making it a promising candidate for the development of next-generation nonsteroidal anti-inflammatory drugs (NSAIDs). The study employed molecular docking simulations and in vitro assays to demonstrate its binding affinity and inhibitory effects, which were comparable to those of established NSAIDs but with reduced gastrointestinal side effects.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer potential of 2-(3-methylphenyl)propanoic acid. Researchers found that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. This discovery opens new avenues for the development of targeted therapies, particularly for cancers resistant to conventional treatments.

In addition to its therapeutic potential, advancements in the synthetic pathways of 2-(3-methylphenyl)propanoic acid have been reported. A recent publication in Organic Process Research & Development (2023) detailed a novel, cost-effective, and environmentally friendly synthesis method using catalytic hydrogenation, which significantly improves yield and purity compared to traditional methods.

Pharmacokinetic studies have also been a focal point of recent research. A study in the European Journal of Pharmaceutical Sciences (2024) investigated the compound's bioavailability and metabolic stability, revealing favorable pharmacokinetic profiles in animal models. These findings suggest that 2-(3-methylphenyl)propanoic acid could be a viable candidate for further preclinical and clinical development.

In conclusion, the latest research on 2-(3-methylphenyl)propanoic acid (CAS: 73721-06-9) underscores its multifaceted potential in drug development. From its anti-inflammatory and anticancer properties to advancements in synthesis and pharmacokinetics, this compound represents a promising area of study. Future research should focus on clinical trials to validate its efficacy and safety in humans, as well as further optimization of its chemical properties for enhanced therapeutic outcomes.